1-(4-Bromophenyl)-2-hydroxy-2-p-tolylethanone

• IUPAC Name: 1-(4-bromophenyl)-2-hydroxy-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C15H13BrO2/c1-10-2-4-11(5-3-10)14(17)15(18)12-6-8-13(16)9-7-12/h2-9,14,17H,1H3
• InChI Key: KWCNRDXQMJLJFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C(=O)C2=CC=C(C=C2)Br)O
• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol

Description

1-(4-Bromophenyl)-2-hydroxy-2-p-tolylethanone, or 4-Bromophenyl-2-hydroxy-2-p-tolylethanone, is an aromatic ketone that is used in a variety of scientific research applications. It is a versatile compound, and its unique properties have made it a popular choice in the laboratory setting.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with gag-pol polyprotein . This protein plays a crucial role in the life cycle of certain viruses, including HIV .

Mode of Action

This could potentially disrupt the life cycle of the virus, thereby inhibiting its replication .

Biochemical Pathways

Given its potential interaction with gag-pol polyprotein, it may affect the viral replication pathway .

Pharmacokinetics

Similar compounds have shown promising adme properties in in silico studies . These properties can significantly impact the bioavailability of the compound, influencing its efficacy and potential side effects.

Result of Action

If it does indeed interact with gag-pol polyprotein, it could potentially inhibit the replication of certain viruses .

Advantages and Limitations for Lab Experiments

The advantages of using 4-Bromophenyl-2-hydroxy-2-p-tolylethanone in laboratory experiments include its availability, low cost, and ease of synthesis. The compound is also stable, and it can be stored for long periods of time without degradation. However, the compound is toxic, and it should be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-Bromophenyl-2-hydroxy-2-p-tolylethanone. These include further studies of its mechanism of action, the development of new synthetic methods for the production of the compound, and the investigation of its potential applications in the pharmaceutical and medical fields. Additionally, further studies of its biochemical and physiological effects are needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

4-Bromophenyl-2-hydroxy-2-p-tolylethanone is used in a variety of scientific research applications. It is a common reagent in organic synthesis, and it has been used to study the properties of various organic compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and it has been used to study the structure and function of proteins.

Safety and Hazards

While specific safety data for 1-(4-Bromophenyl)-2-hydroxy-2-p-tolylethanone is not available, safety data for similar compounds indicate that they can be harmful in contact with skin, cause skin irritation, serious eye irritation, and may be harmful if inhaled.

Synthesis routes and methods

Procedure details

A solution of 67 g. (0.314 mole) of p-bromophenyl-glyoxal in 300 ml. of dry toluene is added dropwise over 1 1/2 hours to a stirred suspension of 84 g. (0.6 mole) of anhydrous aluminum chloride in 1.25 l. of dry toluene cooled in an ice-bath. Stirring in the cold is continued for 5 hours and the mixture then is held at 5°-10°C. overnight. The mixture is poured into about 2 l. of ice and 6N hydrochloric acid. The aqueous phase is separated and re-extracted with three portions of benzene. The combined, washed and dried organic extracts are concentrated under reduced pressure to a volume of about 200 ml. Dilution with 150 ml. of petroleum ether precipitates the white crystalline product, m.p. 80°-82°C. Repeated recrystallization from 60% ethanol affords the analytical sample, m.p. 82°-83.5°C.